Cas no 1803753-67-4 (Ethyl 3-cyano-6-fluoropyridine-2-acetate)

• Product Name: Ethyl 3-cyano-6-fluoropyridine-2-acetate
• CAS No: 1803753-67-4
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4903928
• Update Time: 2025-05-19

Ethyl 3-cyano-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-fluoropyridine-2-acetate

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)5-8-7(6-12)3-4-9(11)13-8/h3-4H,2,5H2,1H3
• InChI Key： MQVUPOSYAPLGEP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-6-fluoropyridine-2-acetate

Recent Advances in the Application of Ethyl 3-cyano-6-fluoropyridine-2-acetate (CAS: 1803753-67-4) in Chemical Biology and Pharmaceutical Research

Ethyl 3-cyano-6-fluoropyridine-2-acetate (CAS: 1803753-67-4) is a fluorinated pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. The presence of both cyano and fluorine substituents on the pyridine ring enhances its utility as a building block for the development of novel pharmacophores with improved metabolic stability and binding affinity.

Recent studies have demonstrated the effectiveness of Ethyl 3-cyano-6-fluoropyridine-2-acetate in the synthesis of small molecule inhibitors for protein kinases involved in cancer and inflammatory diseases. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in developing potent and selective inhibitors of JAK3 kinase, which plays a crucial role in immune cell signaling. The researchers utilized the compound's reactive ester group for efficient coupling with various heterocyclic amines, yielding compounds with nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK family members.

In addition to its applications in kinase inhibitor development, Ethyl 3-cyano-6-fluoropyridine-2-acetate has shown promise in the design of positron emission tomography (PET) tracers. A recent study published in ACS Medicinal Chemistry Letters (2024) described the incorporation of fluorine-18 at the 6-position of the pyridine ring, creating a novel PET probe for imaging neuroinflammation. The researchers attributed the success of their radiolabeling approach to the strategic positioning of the fluorine atom and the electron-withdrawing nature of the cyano group, which facilitated efficient nucleophilic aromatic substitution reactions.

The compound's synthetic utility extends to the development of covalent inhibitors, as demonstrated in a 2024 Nature Chemical Biology publication. Researchers employed Ethyl 3-cyano-6-fluoropyridine-2-acetate as a precursor for acrylamide-containing warheads that selectively target non-catalytic cysteine residues in disease-relevant proteins. The electron-deficient nature of the fluoropyridine core was found to modulate the reactivity of the adjacent acrylamide, enabling the development of covalent inhibitors with optimal kinetics for target engagement.

From a safety and pharmacokinetic perspective, recent ADME studies have shown that derivatives incorporating the Ethyl 3-cyano-6-fluoropyridine-2-acetate scaffold generally exhibit favorable metabolic stability and membrane permeability. A 2023 study in Drug Metabolism and Disposition reported that the fluoropyridine moiety contributes to reduced oxidative metabolism compared to non-fluorinated analogs, while the ester group provides a convenient handle for prodrug strategies. These characteristics make this compound particularly valuable for medicinal chemistry campaigns aimed at optimizing drug-like properties.

Looking forward, the unique chemical properties of Ethyl 3-cyano-6-fluoropyridine-2-acetate (CAS: 1803753-67-4) position it as a versatile building block for continued innovation in drug discovery. Ongoing research is exploring its application in targeted protein degradation (PROTACs), where its ability to serve as a linker between E3 ligase binders and target protein binders is being investigated. Additionally, its potential in the development of covalent fragment libraries for chemical proteomics applications represents an exciting frontier in chemical biology research.